Cas no 837364-93-9 (4-Ethoxy-2,6-difluoropyridine)

• Product Name: 4-Ethoxy-2,6-difluoropyridine
• CAS No: 837364-93-9
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• CID: 716198
• PubChem ID: 12175116
• Update Time: 2025-06-11

4-Ethoxy-2,6-difluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2,6-difluoropyridine
• Pyridine,4-ethoxy-2,6-difluoro-
• 4-ETHOXY-2,6-DIFLUORO-PYRIDINE
• Pyridine,4-ethoxy-2,6-difluoro
• C16442
• AKOS006289588
• SB54417
• DTXSID90479221
• FT-0747397
• 837364-93-9
• DB-082204

• MDL： MFCD09031026
• Inchi： 1S/C7H7F2NO/c1-2-11-5-3-6(8)10-7(9)4-5/h3-4H,2H2,1H3
• InChI Key： PRXAJWCSWZZUFI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(N=1)F)OCC

Computed Properties

• Exact Mass: 159.05000
• Monoisotopic Mass: 159.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 1.75850

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 4-Ethoxy-2,6-difluoropyridine

4-Ethoxy-2,6-difluoropyridine (CAS No. 837364-93-9): A Comprehensive Overview

4-Ethoxy-2,6-difluoropyridine (CAS No. 837364-93-9) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound is characterized by its unique chemical structure, which includes an ethoxy group and two fluorine atoms substituted on a pyridine ring. The combination of these functional groups imparts distinct chemical and physical properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The chemical structure of 4-Ethoxy-2,6-difluoropyridine is represented by the molecular formula C₈H₇F₂NO. The presence of the ethoxy group (OCH₂CH₃) and the two fluorine atoms at the 2 and 6 positions on the pyridine ring (C₅H₄N) provides a unique set of reactivity profiles. The ethoxy group can participate in nucleophilic substitution reactions, while the fluorine atoms can influence the electronic properties of the molecule, enhancing its reactivity in various synthetic transformations.

In medicinal chemistry, 4-Ethoxy-2,6-difluoropyridine has gained attention as a key intermediate in the development of novel drugs. The fluorine atoms can modulate the lipophilicity and metabolic stability of drug candidates, which are crucial factors in optimizing their pharmacokinetic properties. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of 4-Ethoxy-2,6-difluoropyridine derivatives demonstrated potent inhibition of cancer cell growth by targeting specific signaling pathways.

Beyond its applications in pharmaceuticals, 4-Ethoxy-2,6-difluoropyridine is also utilized in materials science for the synthesis of advanced functional materials. The unique electronic properties conferred by the fluorine atoms make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Research published in Advanced Materials highlighted the use of 4-Ethoxy-2,6-difluoropyridine derivatives as electron transport materials in OLED devices, resulting in improved device performance and stability.

The synthesis of 4-Ethoxy-2,6-difluoropyridine typically involves multi-step processes that include halogenation, substitution, and cyclization reactions. One common synthetic route involves starting from an appropriate pyridine derivative and introducing the ethoxy and fluorine groups through selective chemical transformations. The choice of reagents and reaction conditions is critical to achieving high yields and purity levels. Recent advancements in catalytic methods have further optimized these synthetic pathways, making them more efficient and environmentally friendly.

In terms of analytical methods, various techniques are employed to characterize 4-Ethoxy-2,6-difluoropyridine and its derivatives. High-performance liquid chromatography (HPLC), gas chromatography (GC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy are commonly used to determine purity levels and structural confirmation. These analytical tools are essential for ensuring the quality and consistency of the compound in both research and industrial settings.

The safety profile of 4-Ethoxy-2,6-difluoropyridine is an important consideration for its handling and use. While it is not classified as a hazardous material under current regulations, proper safety protocols should be followed to minimize potential risks. This includes wearing appropriate personal protective equipment (PPE), working in well-ventilated areas, and adhering to standard laboratory practices for handling organic compounds.

In conclusion, 4-Ethoxy-2,6-difluoropyridine (CAS No. 837364-93-9) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure enables a wide range of applications, from drug development to advanced material synthesis. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in modern scientific endeavors.